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Compound of Interest

Compound Name:
1-

Phenylcyclopentanecarbaldehyde

Cat. No.: B1352595 Get Quote

Technical Guide: 1-
Phenylcyclopentanecarbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 1-Phenylcyclopentanecarbaldehyde, a

molecule of interest in organic synthesis and potential applications in medicinal chemistry. This

document summarizes its core molecular properties and presents a plausible synthetic route

for its preparation.

Core Molecular Data
The fundamental molecular details of 1-Phenylcyclopentanecarbaldehyde are summarized

below. These values are crucial for stoichiometric calculations, analytical characterization, and

interpretation of experimental results.
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Property Value

Molecular Formula C₁₂H₁₄O

Molecular Weight 174.24 g/mol [1]

IUPAC Name 1-phenylcyclopentane-1-carbaldehyde[1]

CAS Number 21573-69-3[1]

Synthetic Pathway
While specific, detailed experimental protocols for the synthesis of 1-
Phenylcyclopentanecarbaldehyde are not readily available in the public domain, a logical

and chemically sound approach can be proposed based on established organic chemistry

principles. A common method for the synthesis of such aldehydes is through the formylation of

a Grignard reagent. The following diagram illustrates a potential synthetic workflow.

Reactants

Reaction Step Intermediate Final Step Product
Phenylmagnesium Bromide

Grignard Reaction

Cyclopentanecarbonitrile

Imine IntermediateEt₂O Acidic HydrolysisH₃O⁺ 1-Phenylcyclopentane-
carbaldehyde

Click to download full resolution via product page

Caption: Proposed synthesis of 1-Phenylcyclopentanecarbaldehyde.

Experimental Protocol Outline
The visualized workflow represents a two-step synthesis:

Grignard Reaction: Phenylmagnesium bromide, a Grignard reagent, is reacted with

cyclopentanecarbonitrile in an anhydrous ether solvent such as diethyl ether (Et₂O). This
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nucleophilic addition forms a magnesium salt of an imine.

Acidic Hydrolysis: The resulting imine intermediate is then subjected to acidic hydrolysis

(e.g., with aqueous HCl or H₂SO₄). This step cleaves the carbon-nitrogen double bond,

yielding the final product, 1-Phenylcyclopentanecarbaldehyde, and an ammonium salt as

a byproduct.

This proposed pathway provides a foundational method for researchers to develop a specific

experimental protocol, which would require optimization of reaction conditions, purification

techniques, and analytical validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1352595?utm_src=pdf-body
https://www.benchchem.com/product/b1352595?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/B1366810
https://www.benchchem.com/product/b1352595#1-phenylcyclopentanecarbaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b1352595#1-phenylcyclopentanecarbaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b1352595#1-phenylcyclopentanecarbaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b1352595#1-phenylcyclopentanecarbaldehyde-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1352595?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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